Cas no 1396573-26-4 (N-{6-[(2H-1,3-benzodioxol-5-yl)methoxy]pyrimidin-4-yl}-5-(thiophen-2-yl)-1,2-oxazole-3-carboxamide)

• Product Name: N-{6-[(2H-1,3-benzodioxol-5-yl)methoxy]pyrimidin-4-yl}-5-(thiophen-2-yl)-1,2-oxazole-3-carboxamide
• CAS No: 1396573-26-4
• MF: C₂₀H₁₄N₄O₅S
• MW: 422.413962841034
• CID: 5400662
• Update Time: 2025-07-29

N-{6-[(2H-1,3-benzodioxol-5-yl)methoxy]pyrimidin-4-yl}-5-(thiophen-2-yl)-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[6-(1,3-benzodioxol-5-ylmethoxy)pyrimidin-4-yl]-5-thiophen-2-yl-1,2-oxazole-3-carboxamide
• N-{6-[(2H-1,3-benzodioxol-5-yl)methoxy]pyrimidin-4-yl}-5-(thiophen-2-yl)-1,2-oxazole-3-carboxamide

• Inchi： 1S/C20H14N4O5S/c25-20(13-7-16(29-24-13)17-2-1-5-30-17)23-18-8-19(22-10-21-18)26-9-12-3-4-14-15(6-12)28-11-27-14/h1-8,10H,9,11H2,(H,21,22,23,25)
• InChI Key： ASCZYUNFLCWYOS-UHFFFAOYSA-N
• SMILES： O1C(C2SC=CC=2)=CC(C(NC2=CC(OCC3=CC=C4OCOC4=C3)=NC=N2)=O)=N1

Additional information on N-{6-[(2H-1,3-benzodioxol-5-yl)methoxy]pyrimidin-4-yl}-5-(thiophen-2-yl)-1,2-oxazole-3-carboxamide

Research Brief on N-{6-[(2H-1,3-benzodioxol-5-yl)methoxy]pyrimidin-4-yl}-5-(thiophen-2-yl)-1,2-oxazole-3-carboxamide (CAS: 1396573-26-4)

In recent years, the compound N-{6-[(2H-1,3-benzodioxol-5-yl)methoxy]pyrimidin-4-yl}-5-(thiophen-2-yl)-1,2-oxazole-3-carboxamide (CAS: 1396573-26-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of kinase inhibition and anti-inflammatory activity. The presence of a benzodioxole moiety, a pyrimidine core, and a thiophene-oxazole hybrid structure suggests a multifunctional role in modulating biological targets.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1396573-26-4 exhibits potent inhibitory effects against a subset of protein kinases involved in inflammatory pathways. The research employed in vitro kinase assays and molecular docking simulations to reveal that the compound binds selectively to the ATP-binding site of specific kinases, with IC50 values in the low micromolar range. These findings position 1396573-26-4 as a promising lead compound for the development of novel anti-inflammatory agents.

Further investigations into the pharmacokinetic properties of 1396573-26-4 have been conducted to assess its drug-likeness. A preclinical study reported in Bioorganic & Medicinal Chemistry Letters (2024) evaluated the compound's metabolic stability, plasma protein binding, and membrane permeability. The results indicated moderate metabolic stability in human liver microsomes and favorable permeability across Caco-2 cell monolayers, suggesting reasonable oral bioavailability. However, the study also highlighted the need for structural optimization to improve solubility and reduce cytochrome P450 inhibition.

The synthetic accessibility of 1396573-26-4 has also been a subject of recent research. A 2024 paper in Organic Process Research & Development described a scalable synthetic route to this compound, emphasizing green chemistry principles. The optimized procedure achieved an overall yield of 42% over six steps, with significant improvements in atom economy and reduction of hazardous byproducts. This development is crucial for enabling larger-scale production for further pharmacological evaluation.

Emerging data from cellular assays suggest additional therapeutic potential for 1396573-26-4 beyond its kinase inhibitory activity. Research presented at the 2024 American Chemical Society National Meeting revealed that the compound modulates the NF-κB signaling pathway in macrophages, reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. These immunomodulatory effects, observed at non-cytotoxic concentrations, indicate potential applications in autoimmune diseases and chronic inflammatory conditions.

In conclusion, N-{6-[(2H-1,3-benzodioxol-5-yl)methoxy]pyrimidin-4-yl}-5-(thiophen-2-yl)-1,2-oxazole-3-carboxamide represents a chemically intriguing scaffold with demonstrated biological activity across multiple targets. While current research has established its potential as a kinase inhibitor and immunomodulator, further studies are needed to fully characterize its therapeutic profile and optimize its drug-like properties. The compound's unique structural features and promising preliminary data warrant continued investigation in both academic and industrial settings.